Cas no 556014-79-0 (N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide)

• Product Name: N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide
• CAS No: 556014-79-0
• MF: C₁₈H₁₃ClF₂N₂O₃
• MW: 378.757230520248
• CID: 6296551
• PubChem ID: 2449048
• Update Time: 2025-06-13

N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 556014-79-0
• Z44341771
• EN300-26588150
• AB00719257-01
• N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide

• Inchi： 1S/C18H13ClF2N2O3/c1-25-16-8-11(5-6-15(16)26-18(20)21)7-12(10-22)17(24)23-14-4-2-3-13(19)9-14/h2-9,18H,1H3,(H,23,24)/b12-7+
• InChI Key： UJWPUFDFUNETIH-KPKJPENVSA-N
• SMILES： ClC1=CC=CC(=C1)NC(/C(/C#N)=C/C1=CC=C(C(=C1)OC)OC(F)F)=O

Computed Properties

• Exact Mass: 378.058
• Monoisotopic Mass: 378.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 71.4A^2
• XLogP3: 5.2

Additional information on N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide

Comprehensive Overview of N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide (CAS No. 556014-79-0)

N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide, with the CAS number 556014-79-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyanoenamide derivatives, which are known for their versatile applications in medicinal chemistry and crop protection. The unique structural features of this molecule, including the difluoromethoxy and methoxy substituents, contribute to its potential bioactivity and stability under various conditions.

In recent years, the demand for novel agrochemicals and pharmaceutical intermediates has surged, driven by the need for sustainable solutions in agriculture and healthcare. Researchers have explored N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide as a potential candidate due to its promising interactions with biological targets. Its cyano group and chlorophenyl moiety are particularly noteworthy, as these functional groups often enhance binding affinity and selectivity in drug design.

The synthesis of CAS 556014-79-0 involves multi-step organic reactions, including condensation and substitution processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound's molecular weight and logP value make it suitable for further optimization in drug discovery pipelines, aligning with the growing trend of computational chemistry and AI-driven molecular design.

One of the most searched questions related to this compound is: "What are the applications of N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide?" Current studies suggest its potential role in modulating enzyme activity or serving as a building block for bioactive molecules. Additionally, its difluoromethoxy group has been linked to improved metabolic stability, a critical factor in the development of long-acting therapeutics.

From an environmental perspective, the sustainable synthesis of such compounds is a hot topic. Researchers are investigating green chemistry approaches to minimize waste and energy consumption during production. The agrochemical industry is particularly interested in derivatives of 556014-79-0 for their potential to replace older, less efficient pesticides with safer alternatives.

In summary, N-(3-chlorophenyl)-2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]prop-2-enamide represents a fascinating area of research at the intersection of medicinal chemistry and material science. Its CAS registry number 556014-79-0 serves as a key identifier for researchers and manufacturers alike. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in targeted therapies and eco-friendly agrochemicals.